Cas no 201354-21-4 (N-(3-acetylphenyl)thiophene-2-carboxamide)

• Product Name: N-(3-acetylphenyl)thiophene-2-carboxamide
• CAS No: 201354-21-4
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 875715
• Update Time: 2026-04-29

N-(3-acetylphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)thiophene-2-carboxamide

Additional information on N-(3-acetylphenyl)thiophene-2-carboxamide

N-(3-acetylphenyl)thiophene-2-carboxamide: A Comprehensive Overview

N-(3-acetylphenyl)thiophene-2-carboxamide, identified by the CAS number 201354-21-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, and features an acetylphenyl group attached to the nitrogen atom. The structure of this compound is characterized by its thiophene ring, which imparts unique electronic properties, making it a valuable material for various applications.

The synthesis of N-(3-acetylphenyl)thiophene-2-carboxamide typically involves a series of well-established organic reactions. The starting material is often thiophene-2-carboxylic acid, which undergoes amide formation with 3-acetylphenylamine. This reaction is facilitated under specific conditions, such as the use of coupling agents or activation reagents, to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, enabling more efficient production of this compound.

N-(3-acetylphenyl)thiophene-2-carboxamide has been extensively studied for its potential applications in the pharmaceutical industry. Its thiophene moiety contributes to its ability to act as a ligand in metalloenzyme inhibition studies. Recent research has highlighted its role in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases. The acetylphenyl group enhances the compound's bioavailability and selectivity, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, N-(3-acetylphenyl)thiophene-2-carboxamide has found utility in materials science. Its electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Recent studies have explored its integration into thin-film transistor (TFT) structures, where it exhibits favorable charge transport characteristics. The compound's stability under thermal and photochemical conditions further enhances its suitability for these applications.

The chemical stability of N-(3-acetylphenyl)thiophene-2-carboxamide is another area of active research. Its resistance to oxidation and hydrolysis under various conditions has been thoroughly investigated, with findings suggesting that the compound maintains its integrity under moderate environmental stressors. This stability is attributed to the electron-withdrawing effects of the thiophene ring and the acetyl group, which reduce susceptibility to reactive species.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-(3-acetylphenyl)thiophene-2-carboxamide. Quantum mechanical calculations have revealed that the compound exhibits a conjugated π-system that facilitates efficient electron delocalization. This property is crucial for its performance in electronic devices and as a precursor in organic synthesis.

In conclusion, N-(3-acetylphenyl)thiophene-2-carboxamide, with CAS number 201354-21-4, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to make it a subject of intense research interest. As scientific understanding evolves, so too does the potential for innovative uses of this compound in both established and emerging fields.